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Compound of Interest

Compound Name: 3-Nitrobenzaldehyde

Cat. No.: B041214 Get Quote

An In-depth Technical Guide to the Physical Properties of m-Nitrobenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of m-

Nitrobenzaldehyde (CAS No: 99-61-6). The information is curated for researchers, scientists,

and professionals in drug development who require precise data for experimental design,

synthesis, and formulation. This document summarizes key quantitative data, outlines standard

experimental protocols for property determination, and illustrates the general workflow for

physical property analysis.

Core Physical and Chemical Properties
m-Nitrobenzaldehyde is an organic aromatic compound featuring a nitro group meta-

substituted to an aldehyde on a benzene ring.[1][2][3][4] Its chemical structure significantly

influences its physical properties and reactivity.

Data Summary Table

The following table summarizes the key quantitative physical properties of m-

Nitrobenzaldehyde, compiled from various sources for easy comparison.
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Property Value

Molecular Formula C₇H₅NO₃

Molecular Weight 151.12 g/mol [5][6][7][8][9]

Appearance
Yellow to yellowish-brown crystalline powder or

granulate.[1][2][3][5][7][10][11]

Melting Point
55 - 59 °C (131 - 138 °F)[1][5][6][7][8][10][12]

[13]

Boiling Point
285 - 290 °C at 760 mmHg[2][4][5][6] 164 °C at

23 mmHg[1][5][7]

Density ~1.279 - 1.338 g/cm³[3][5][12]

Solubility

Water: Slightly soluble/Insoluble (1.6 g/L)[1][3]

[5][8][10][11] Organic Solvents: Soluble in

ethanol, methanol, ether, acetone, chloroform,

benzene, and toluene.[3][5][10]

Vapor Pressure 0.00966 mmHg at 25 °C[5][12]

Vapor Density 5.21 (vs air)[2][5][10][11][13]

Refractive Index 1.580 - 1.617 (estimate)[2][5][12]

Flash Point 164 °C at 23 mmHg[5][7] 128.6 °C[12]

LogP (Octanol/Water) 1.47[2][4][6]

Spectroscopic Data
Spectroscopic analysis is critical for the structural elucidation and purity assessment of m-

Nitrobenzaldehyde.

¹H NMR Spectrum: The proton NMR spectrum provides information on the hydrogen

environments in the molecule. Key signals can be assigned to the aldehydic proton and the

aromatic protons.[14]
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IR Spectrum: The infrared spectrum reveals the presence of key functional groups.

Characteristic peaks for m-Nitrobenzaldehyde include those for the aldehyde C-H stretch,

the carbonyl (C=O) stretch, and the nitro (N-O) stretches.[15]

UV/Visible Spectrum: The UV-Vis spectrum shows the electronic transitions within the

molecule and is useful for quantitative analysis.[9]

Mass Spectrum: Mass spectrometry provides the molecular weight and fragmentation

pattern, which aids in confirming the molecular structure.[16]

Experimental Protocols
The following sections detail standardized methodologies for determining the key physical

properties of a solid organic compound like m-Nitrobenzaldehyde.

Melting Point Determination
The melting point is a crucial indicator of purity. The procedure involves heating a small sample

and observing the temperature range over which it transitions from a solid to a liquid.[17]

Methodology:

Sample Preparation: A small amount of dry, crystalline m-Nitrobenzaldehyde is packed into a

capillary tube to a depth of 2-3 mm.

Apparatus: A calibrated melting point apparatus (e.g., a Vernier Melt Station or similar

device) is used.[17]

Heating: The capillary tube is placed in the heating block of the apparatus. The sample is

heated rapidly to a temperature approximately 10-15 °C below the expected melting point

(56-58 °C).

Observation: The heating rate is then reduced to 1-2 °C per minute to allow for thermal

equilibrium.

Data Recording: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire solid mass turns into a
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clear liquid is recorded as the end of the range. A pure substance typically has a sharp

melting range of 1-2 °C.

Boiling Point Determination (at Reduced Pressure)
Given its high boiling point at atmospheric pressure, determining the boiling point of m-

Nitrobenzaldehyde is often performed under reduced pressure (vacuum distillation) to prevent

decomposition.

Methodology:

Apparatus Setup: A simple distillation apparatus is assembled, including a round-bottom

flask, a distillation head with a thermometer, a condenser, and a receiving flask.[17] The

system is connected to a vacuum source with a manometer to monitor the pressure.

Sample and Boiling Chips: The round-bottom flask is charged with m-Nitrobenzaldehyde and

a few boiling chips to ensure smooth boiling.

Distillation: The system is evacuated to the desired pressure (e.g., 23 mmHg). The flask is

then heated gently.

Temperature Reading: The temperature is monitored. The boiling point is the temperature at

which the vapor condenses on the thermometer bulb, and a stable temperature is

maintained during the distillation of the liquid.[17]

Solubility Assessment
Solubility tests determine the suitability of various solvents for reactions, recrystallization, and

formulation.[18]

Methodology:

Solvent Selection: A range of solvents of varying polarities are selected (e.g., water, ethanol,

methanol, toluene, hexane).

Procedure: A small, measured amount of m-Nitrobenzaldehyde (e.g., 10 mg) is placed into a

test tube.
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Solvent Addition: A measured volume of the selected solvent (e.g., 1 mL) is added to the test

tube.

Observation: The mixture is agitated at room temperature. The solubility is observed and

categorized (e.g., soluble, partially soluble, insoluble).

Effect of Temperature: For solvents in which the compound is sparingly soluble, the mixture

can be gently heated to observe if solubility increases with temperature, which is a key

principle for recrystallization.[3]

Logical Workflow Visualization
The following diagram illustrates the general workflow for characterizing an unknown organic

solid by determining its physical properties.
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Workflow for Physical Property Characterization of an Organic Solid
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Caption: General experimental workflow for the identification of an organic solid.

Safety and Handling
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m-Nitrobenzaldehyde is classified as harmful and an irritant.[5] It is irritating to the eyes,

respiratory system, and skin.[5] It is also toxic to aquatic life with long-lasting effects.

Handling: Use in a well-ventilated area, preferably under a fume hood. Wear suitable

personal protective equipment (PPE), including chemical-resistant gloves, safety goggles,

and a lab coat.[5] Avoid inhalation of dust and contact with skin and eyes.

Storage: Store in a cool, dry place below +30°C in a tightly sealed container.[2][5] The

compound is noted to be air-sensitive.[2][5][11]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local regulations. Avoid release to the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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